Cas no 2228816-77-9 (4-(4,5-difluoro-2-methoxyphenyl)butanal)

• Product Name: 4-(4,5-difluoro-2-methoxyphenyl)butanal
• CAS No: 2228816-77-9
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6399460
• PubChem ID: 165624125
• Update Time: 2025-08-02

4-(4,5-difluoro-2-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-difluoro-2-methoxyphenyl)butanal
• 2228816-77-9
• EN300-1798222

• Inchi： 1S/C11H12F2O2/c1-15-11-7-10(13)9(12)6-8(11)4-2-3-5-14/h5-7H,2-4H2,1H3
• InChI Key： ZBRUJNOTXMNJFA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CCCC=O)OC)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(4,5-difluoro-2-methoxyphenyl)butanal

Comprehensive Overview of 4-(4,5-difluoro-2-methoxyphenyl)butanal (CAS No. 2228816-77-9)

4-(4,5-difluoro-2-methoxyphenyl)butanal (CAS No. 2228816-77-9) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy substitution pattern, serves as a versatile intermediate in organic synthesis. Its molecular structure combines a butanal chain with a 4,5-difluoro-2-methoxyphenyl moiety, making it valuable for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors where fluorination enhances binding affinity.

The growing interest in fluorinated compounds like 4-(4,5-difluoro-2-methoxyphenyl)butanal aligns with trends in medicinal chemistry, where fluorine incorporation improves metabolic stability and bioavailability. Searches for "fluorine in drug design" or "difluorophenyl derivatives" highlight its relevance. Additionally, its CAS No. 2228816-77-9 is frequently queried in chemical databases, underscoring its importance in patent literature and R&D workflows. The compound’s synthetic utility extends to materials science, where its aromatic-aldehyde hybrid structure may contribute to advanced polymer formulations.

From an analytical perspective, 4-(4,5-difluoro-2-methoxyphenyl)butanal requires precise characterization techniques such as NMR spectroscopy and mass spectrometry due to its fluorinated aromatic system. Queries like "how to analyze fluorinated aldehydes" reflect common challenges in its handling. Environmental and regulatory considerations also arise, as fluorinated compounds often face scrutiny under green chemistry principles. Optimizing its synthesis to minimize waste—addressing "sustainable fluorination methods"—remains a key focus area.

In conclusion, 4-(4,5-difluoro-2-methoxyphenyl)butanal (CAS No. 2228816-77-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by the demand for high-value intermediates with tailored properties. As research evolves, this compound will likely remain pivotal in addressing complex synthetic challenges and advancing targeted molecular design.